Cas no 1262860-73-0 (3-Chloro-5-difluoromethoxy-pyridine-2-carbonitrile)

• Product Name: 3-Chloro-5-difluoromethoxy-pyridine-2-carbonitrile
• CAS No: 1262860-73-0
• MF: C₇H₃ClF₂N₂O
• MW: 204.561327219009
• MDL: MFCD26398889
• CID: 2123063
• Update Time: 2025-11-02

3-Chloro-5-difluoromethoxy-pyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-difluoromethoxy-pyridine-2-carbonitrile
• 3-Chloro-5-(difluoromethoxy)picolinonitrile
• FGTGLSCARRCFOZ-UHFFFAOYSA-N
• 2-Pyridinecarbonitrile,3-chloro-5-(difluoromethoxy)-

• MDL： MFCD26398889
• Inchi： 1S/C7H3ClF2N2O/c8-5-1-4(13-7(9)10)3-12-6(5)2-11/h1,3,7H
• InChI Key： FGTGLSCARRCFOZ-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)N=CC(=C1)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 218
• Topological Polar Surface Area: 45.9

Additional information on 3-Chloro-5-difluoromethoxy-pyridine-2-carbonitrile

Professional Introduction to 3-Chloro-5-difluoromethoxy-pyridine-2-carbonitrile (CAS No. 1262860-73-0)

3-Chloro-5-difluoromethoxy-pyridine-2-carbonitrile is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its versatile chemical structure and potential applications. This compound, identified by the CAS number CAS No. 1262860-73-0, features a pyridine core substituted with a chloro group at the 3-position, a difluoromethoxy group at the 5-position, and a cyano group at the 2-position. These functional groups contribute to its unique reactivity and make it a valuable intermediate in synthetic chemistry.

The< strong>pyridine moiety is a common pharmacophore in medicinal chemistry, known for its ability to interact with biological targets such as enzymes and receptors. The presence of the< strong>chloro group enhances electrophilicity, making it susceptible to nucleophilic substitution reactions, which are pivotal in constructing more complex molecules. Additionally, the< strong>difluoromethoxy group introduces fluorine atoms, which are often employed to improve metabolic stability and binding affinity in drug candidates.

The< strong>cyano group at the 2-position of the pyridine ring adds another layer of functionality, enabling further derivatization through reduction or hydrolysis. This makes< strong>3-Chloro-5-difluoromethoxy-pyridine-2-carbonitrile a versatile building block for synthesizing various heterocyclic compounds, including those with potential therapeutic applications.

In recent years, there has been growing interest in developing novel compounds with enhanced biological activity and improved pharmacokinetic properties. The structural features of< strong>3-Chloro-5-difluoromethoxy-pyridine-2-carbonitrile make it an attractive candidate for such endeavors. For instance, researchers have explored its utility in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The combination of chloro, difluoromethoxy, and cyano groups provides multiple sites for functionalization, allowing chemists to tailor the molecule's properties to specific biological targets.

One notable application of this compound is in the development of agrochemicals. Pyridine derivatives are widely used as intermediates in the synthesis of pesticides and herbicides due to their efficacy and environmental compatibility. The< strong>difluoromethoxy group, in particular, has been shown to enhance the bioactivity of agrochemicals by improving their lipophilicity and resistance to degradation. This has led to several studies investigating< strong>3-Chloro-5-difluoromethoxy-pyridine-2-carbonitrile as a precursor for novel crop protection agents.

The pharmaceutical industry has also leveraged this compound for its potential as a starting material for drug discovery programs. The pyridine scaffold is ubiquitous in many approved drugs, highlighting its importance as a pharmacophore. By modifying the substituents on the pyridine ring, chemists can generate libraries of compounds with diverse biological activities. The< strong>chloro,< strong>difluoromethoxy, and< strong>cyano groups provide ample opportunities for structural diversification, enabling the exploration of new chemical space.

In terms of synthetic methodologies, researchers have developed various strategies for incorporating these functional groups into more complex molecules. For example, palladium-catalyzed cross-coupling reactions can be employed to introduce aryl or vinyl moieties at different positions of the pyridine ring. Additionally, transition metal-catalyzed hydrogenation or oxidation reactions can be used to modify the cyano or chloro groups, respectively.

The growing interest in fluorinated compounds has further highlighted the importance of< strong>3-Chloro-5-difluoromethoxy-pyridine-2-carbonitrile. Fluorine atoms are known to influence drug properties such as solubility, permeability across biological membranes, and metabolic stability. The presence of two fluorine atoms in this compound makes it particularly valuable for designing drugs with enhanced pharmacokinetic profiles.

In conclusion,< strong>CAS No. 1262860-73-0, refers to a compound that represents a significant advancement in synthetic chemistry due to its unique structural features and broad applicability. Its role as an intermediate in pharmaceutical and agrochemical synthesis underscores its importance in modern chemical research. As scientists continue to explore new ways to utilize this compound, its impact on drug discovery and crop protection is expected to grow.